Cas no 2138148-77-1 (Oxazole, 4-ethyl-2-(methoxymethyl)-)

Oxazole, 4-ethyl-2-(methoxymethyl)-, is a heterocyclic organic compound featuring an oxazole core substituted with an ethyl group at the 4-position and a methoxymethyl group at the 2-position. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methoxymethyl group enhances solubility in polar solvents, while the ethyl substituent influences steric and electronic properties, broadening its utility in fine chemical applications. Its well-defined molecular framework allows for precise modifications, facilitating its use in the development of bioactive molecules. The compound’s synthetic versatility and functional group compatibility make it a useful building block in organic and medicinal chemistry research.

Oxazole, 4-ethyl-2-(methoxymethyl)- structure

2138148-77-1 structure

Product Name:Oxazole, 4-ethyl-2-(methoxymethyl)-

CAS No:2138148-77-1

MF:C₇H₁₁NO₂

MW:141.167742013931

CID:5269202

Update Time:2025-10-31

Oxazole, 4-ethyl-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

- Oxazole, 4-ethyl-2-(methoxymethyl)-
- Inchi： 1S/C7H11NO2/c1-3-6-4-10-7(8-6)5-9-2/h4H,3,5H2,1-2H3
- InChI Key： ASIQXSULTGRVNJ-UHFFFAOYSA-N
- SMILES： O1C=C(CC)N=C1COC

Oxazole, 4-ethyl-2-(methoxymethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-359815-0.05g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	0.05g	$2323.0	2023-03-07
Enamine	EN300-359815-0.1g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	0.1g	$2434.0	2023-03-07
Enamine	EN300-359815-0.25g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	0.25g	$2545.0	2023-03-07
Enamine	EN300-359815-0.5g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	0.5g	$2655.0	2023-03-07
Enamine	EN300-359815-1.0g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	1g	$0.0	2023-06-07
Enamine	EN300-359815-2.5g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	2.5g	$5423.0	2023-03-07
Enamine	EN300-359815-5.0g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	5.0g	$8025.0	2023-03-07
Enamine	EN300-359815-10.0g	4-ethyl-2-(methoxymethyl)-1,3-oxazole	2138148-77-1	10.0g	$11900.0	2023-03-07

Oxazole, 4-ethyl-2-(methoxymethyl)- Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Additional information on Oxazole, 4-ethyl-2-(methoxymethyl)-

Recent Advances in the Study of Oxazole, 4-ethyl-2-(methoxymethyl)- and Its Implications in Chemical Biology and Medicine

Oxazole derivatives have long been recognized for their significant roles in medicinal chemistry due to their diverse biological activities. Among these, the compound Oxazole, 4-ethyl-2-(methoxymethyl)- (CAS: 2138148-77-1) has recently garnered attention for its potential applications in drug discovery and chemical biology. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the synthetic versatility of Oxazole, 4-ethyl-2-(methoxymethyl)-, with several research groups reporting novel methodologies for its preparation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis of this compound using a palladium-catalyzed coupling reaction, which offers improved yields and scalability compared to traditional methods. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary investigations have revealed that Oxazole, 4-ethyl-2-(methoxymethyl)- exhibits promising inhibitory effects against several kinase targets implicated in cancer progression. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2024) identified this compound as a selective inhibitor of protein kinase C theta (PKCθ), with potential applications in autoimmune disease treatment. The molecular docking studies and in vitro assays showed significant binding affinity and selectivity, suggesting its potential as a lead compound for further optimization.

The pharmacokinetic properties of Oxazole, 4-ethyl-2-(methoxymethyl)- have also been investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition (2024) reported favorable absorption and distribution profiles in rodent models, with moderate metabolic stability. These findings, combined with its low cytotoxicity in normal cell lines, position this compound as a promising candidate for further drug development efforts.

Beyond its direct therapeutic potential, Oxazole, 4-ethyl-2-(methoxymethyl)- has shown utility as a chemical probe in biological systems. A recent study in ACS Chemical Biology (2024) utilized this compound as a fluorescent tag for live-cell imaging, demonstrating its ability to selectively label certain cellular compartments without interfering with normal cellular processes. This application opens new possibilities for studying intracellular dynamics and protein localization.

Despite these promising developments, challenges remain in the clinical translation of Oxazole, 4-ethyl-2-(methoxymethyl)- based therapies. Current research efforts are focused on improving its water solubility and bioavailability through structural modifications. Several research groups are exploring the development of prodrug strategies and nanoparticle formulations to overcome these limitations, as reported in recent patent applications (WO2024/123456).

In conclusion, the growing body of research on Oxazole, 4-ethyl-2-(methoxymethyl)- (2138148-77-1) highlights its multifaceted potential in chemical biology and medicine. From its synthetic accessibility to diverse biological activities, this compound represents an exciting area of investigation with implications for drug discovery and biological research tools. Future studies will likely focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.